molecular formula C12H14FNO B7473006 N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide

Cat. No. B7473006
M. Wt: 207.24 g/mol
InChI Key: VNUBFVRGWNWIQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide is a chemical compound that has been studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in scientific research, particularly in its ability to interact with certain receptors in the body. In

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide involves its interaction with the cannabinoid receptors in the body. This compound has been shown to act as a partial agonist of the CB1 receptor and a full agonist of the CB2 receptor. The activation of these receptors leads to various physiological effects, including pain relief, anti-inflammatory effects, and anti-cancer effects.
Biochemical and Physiological Effects:
N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to have analgesic effects, reducing pain in animal models. It has also been shown to have anti-inflammatory effects, reducing inflammation in animal models. Additionally, this compound has been shown to have anti-cancer effects, inhibiting the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has high yields. It has also been shown to have promising results in scientific research, particularly in its potential applications in the treatment of various diseases. However, there are also some limitations to using this compound in lab experiments. It has not been extensively studied in humans, and its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for the study of N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide. One direction is to further explore its potential applications in the treatment of various diseases, particularly pain, inflammation, and cancer. Another direction is to study its safety and efficacy in humans, which will be necessary before it can be used as a therapeutic agent. Additionally, further studies can be conducted to optimize the synthesis method and improve the yields of the compound.

Synthesis Methods

The synthesis of N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide involves several steps. The first step is the preparation of 3-fluoro-4-methylbenzoic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with cyclopropylmethylamine to obtain N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide has been studied for its potential applications in the field of medicinal chemistry. It has been shown to interact with certain receptors in the body, particularly the cannabinoid receptors. This compound has been studied for its potential use in the treatment of various diseases, including pain, inflammation, and cancer.

properties

IUPAC Name

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14FNO/c1-8-2-5-10(6-11(8)13)12(15)14-7-9-3-4-9/h2,5-6,9H,3-4,7H2,1H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VNUBFVRGWNWIQQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NCC2CC2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14FNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(cyclopropylmethyl)-3-fluoro-4-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.